Cas no 2229657-79-6 (2-(pent-1-en-1-yl)butanedioic acid)

• Product Name: 2-(pent-1-en-1-yl)butanedioic acid
• CAS No: 2229657-79-6
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5979390
• PubChem ID: 23193487
• Update Time: 2025-11-03

2-(pent-1-en-1-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pent-1-en-1-yl)butanedioic acid
• 2229657-79-6
• EN300-1800253
• SCHEMBL8082801

• Inchi： 1S/C9H14O4/c1-2-3-4-5-7(9(12)13)6-8(10)11/h4-5,7H,2-3,6H2,1H3,(H,10,11)(H,12,13)/b5-4+
• InChI Key： CEIWIQNWCBWRQD-SNAWJCMRSA-N
• SMILES： OC(C(/C=C/CCC)CC(=O)O)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(pent-1-en-1-yl)butanedioic acid

2-(Pent-1-en-1-yl)butanedioic Acid: A Comprehensive Overview

The compound with CAS No. 2229657-79-6, commonly referred to as 2-(pent-1-en-1-yl)butanedioic acid, is a fascinating molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the family of dicarboxylic acids, specifically a substituted butanedioic acid derivative. Its structure consists of a butanedioic acid backbone with a pentenyl group attached at the second carbon, introducing an unsaturated side chain that imparts interesting reactivity and functionality.

Structural Insights and Synthesis

The molecular structure of 2-(pent-1-en-1-yl)butanedioic acid is characterized by a four-carbon chain with two carboxylic acid groups at the ends and a pentenyl substituent at the second carbon. The presence of the pentenyl group introduces a degree of unsaturation, making this compound potentially reactive under certain conditions. Recent studies have explored various synthetic routes to this compound, including bio-based methods that utilize microbial fermentation or enzymatic catalysis. These methods not only enhance the sustainability of production but also open avenues for large-scale manufacturing.

Chemical Properties and Reactivity

One of the most notable features of 2-(pent-1-en-1-yl)butanedioic acid is its ability to undergo a range of chemical transformations. For instance, its carboxylic acid groups can participate in esterification or amidation reactions, making it a versatile building block in organic synthesis. Additionally, the unsaturated side chain can undergo addition reactions, such as hydrocyanation or hydrogenation, depending on the reaction conditions. Recent research has highlighted its potential as a precursor for synthesizing advanced materials, including polymers and surfactants.

Applications in Industry and Research

The applications of 2-(pent-1-en-1-yl)butanedioic acid span across multiple industries. In the pharmaceutical sector, it has been investigated as a potential precursor for drug delivery systems due to its ability to form self-assembled structures. In materials science, its use in synthesizing biodegradable polymers has been explored, offering sustainable alternatives to traditional plastics. Furthermore, recent studies have demonstrated its utility in the production of specialty chemicals for agrochemicals and personal care products.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of 2-(pent-1-en-1-yl)butanedioic acid is crucial. Recent toxicological studies have indicated that it exhibits low acute toxicity when handled appropriately. However, prolonged exposure or improper handling may pose risks, necessitating adherence to standard safety protocols. From an environmental perspective, its biodegradability has been assessed under various conditions, with results suggesting that it can degrade effectively under aerobic conditions.

Future Prospects and Research Directions

The future of 2-(pent-1-en-1-yil)butanedioic acid looks promising as researchers continue to unlock its full potential. Ongoing studies are focusing on optimizing its synthesis pathways for greater efficiency and sustainability. Additionally, investigations into its application in emerging fields such as nanotechnology and green chemistry are expected to yield innovative solutions. As industries increasingly prioritize eco-friendly alternatives, compounds like this are likely to play a pivotal role in shaping sustainable practices.

In conclusion, 2-(pent-i-en-i-yil)butanedioic acid, with CAS No. 2229657-i9-i6, stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical properties and versatility make it an invaluable asset in modern chemistry. As research progresses, we can anticipate even more groundbreaking uses for this remarkable molecule.